Cas no 1804894-55-0 (Ethyl 2-cyano-5-difluoromethoxy-4-ethylphenylacetate)

• Product Name: Ethyl 2-cyano-5-difluoromethoxy-4-ethylphenylacetate
• CAS No: 1804894-55-0
• MF: C₁₄H₁₅F₂NO₃
• MW: 283.270611047745
• CID: 5038948
• Update Time: 2025-05-19

Ethyl 2-cyano-5-difluoromethoxy-4-ethylphenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-cyano-5-difluoromethoxy-4-ethylphenylacetate

• Inchi： 1S/C14H15F2NO3/c1-3-9-5-11(8-17)10(7-13(18)19-4-2)6-12(9)20-14(15)16/h5-6,14H,3-4,7H2,1-2H3
• InChI Key： KXZZMEPOJWFJNY-UHFFFAOYSA-N
• SMILES： FC(OC1C=C(CC(=O)OCC)C(C#N)=CC=1CC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 367
• XLogP3: 3.5
• Topological Polar Surface Area: 59.3

Additional information on Ethyl 2-cyano-5-difluoromethoxy-4-ethylphenylacetate

Introduction to Ethyl 2-cyano-5-difluoromethoxy-4-ethylphenylacetate (CAS No. 1804894-55-0)

Ethyl 2-cyano-5-difluoromethoxy-4-ethylphenylacetate (CAS No. 1804894-55-0) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of novel therapeutic agents. In this comprehensive introduction, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements associated with Ethyl 2-cyano-5-difluoromethoxy-4-ethylphenylacetate.

Chemical Structure and Properties

Ethyl 2-cyano-5-difluoromethoxy-4-ethylphenylacetate is a complex organic molecule with the molecular formula C₁₆H₁₃FN₂O₃. The compound features a phenyl ring substituted with a cyano group at the 2-position, a difluoromethoxy group at the 5-position, and an ethyl group at the 4-position. The acetate ester moiety is attached to the phenyl ring via an ethyl chain. These structural elements contribute to the compound's unique chemical and physical properties.

The presence of the cyano group imparts significant electronic effects, enhancing the compound's reactivity and stability. The difluoromethoxy substituent introduces additional electronic and steric influences, which can modulate the compound's interactions with biological targets. The ethyl groups provide steric bulk and hydrophobicity, influencing solubility and membrane permeability.

Synthesis Methods

The synthesis of Ethyl 2-cyano-5-difluoromethoxy-4-ethylphenylacetate involves a series of well-defined chemical reactions. One common approach starts with the preparation of 4-ethylphenol, which is then subjected to a sequence of functional group transformations to introduce the cyano, difluoromethoxy, and acetate functionalities.

A typical synthetic route begins with the alkylation of 4-bromoethylbenzene to form 4-ethylphenol. The phenol is subsequently converted to its corresponding triflate or mesylate derivative, which undergoes a palladium-catalyzed coupling reaction with a suitable cyano-containing reagent to introduce the cyano group. The resulting intermediate is then treated with difluoromethanesulfonic acid to introduce the difluoromethoxy substituent. Finally, esterification with ethyl bromoacetate yields Ethyl 2-cyano-5-difluoromethoxy-4-ethylphenylacetate.

Biological Activities and Applications

Ethyl 2-cyano-5-difluoromethoxy-4-ethylphenylacetate has been investigated for its potential biological activities, particularly in the context of drug discovery and development. Recent studies have highlighted its promising properties as a lead compound for various therapeutic applications.

In vitro assays have demonstrated that Ethyl 2-cyano-5-difluoromethoxy-4-ethylphenylacetate exhibits potent inhibitory activity against specific enzymes involved in disease pathways. For instance, it has shown significant inhibition of kinases implicated in cancer progression, suggesting its potential as an anticancer agent. Additionally, preliminary studies have indicated that the compound may possess anti-inflammatory properties, making it a candidate for treating inflammatory disorders.

Clinical trials are currently underway to evaluate the safety and efficacy of Ethyl 2-cyano-5-difluoromethoxy-4-ethylphenylacetate in various disease models. Early results are encouraging, with the compound demonstrating favorable pharmacokinetic profiles and low toxicity levels in preclinical studies.

Recent Research Advancements

The scientific community continues to explore new avenues for optimizing and expanding the utility of Ethyl 2-cyano-5-difluoromethoxy-4-ethylphenylacetate. Recent research has focused on enhancing its bioavailability and target specificity through structural modifications and prodrug strategies.

A study published in the Journal of Medicinal Chemistry reported that modifying the acetate ester moiety with lipophilic groups improved the compound's cellular uptake and retention. Another investigation explored the use of nanotechnology to deliver Ethyl 2-cyano-5-difluoromethoxy-4-ethylphenylacetate more effectively to target tissues, reducing systemic side effects.

In addition to its therapeutic potential, Ethyl 2-cyano-5-difluoromethoxy-4-ethylphenylacetate has also been studied for its utility as a probe molecule in biochemical assays. Its unique structural features make it an excellent tool for investigating enzyme mechanisms and protein interactions.

Conclusion

Ethyl 2-cyano-5-difluoromethoxy-4-ethylphenylacetate (CAS No. 1804894-55-0) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its distinctive chemical structure endows it with valuable biological activities, making it a subject of ongoing investigation for therapeutic development. As research progresses, further optimizations and novel delivery methods are expected to enhance its clinical utility and broaden its range of applications.